Cas no 1806171-53-8 (4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is a halogenated pyridine derivative with a highly functionalized structure, featuring both trifluoromethoxy and trifluoromethyl substituents. Its iodine substitution at the 4-position enhances reactivity for cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups, such as trifluoromethoxy and trifluoromethyl, contributes to its stability and influences its electronic properties, facilitating applications in the development of bioactive compounds. This compound is particularly useful in palladium-catalyzed transformations, including Suzuki and Sonogashira couplings, due to its well-defined reactivity profile. Its structural complexity enables precise modifications for targeted molecular design.

4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine structure

1806171-53-8 structure

Product Name:4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

CAS No:1806171-53-8

MF:C₈H₄F₆INO

MW:371.018355369568

CID:4835930

Update Time:2025-05-20

4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C8H4F6INO/c1-3-2-16-6(7(9,10)11)5(4(3)15)17-8(12,13)14/h2H,1H3
- InChI Key： BGJTWAUVEMPBCU-UHFFFAOYSA-N
- SMILES： IC1C(C)=CN=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 268
XLogP3: 4
Topological Polar Surface Area: 22.1

4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029091006-1g	4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine	1806171-53-8	97%	1g	$1,460.20	2022-03-31

4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Related Literature

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Additional information on 4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806171-53-8)

4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, with the CAS number 1806171-53-8, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine atom, a methyl group, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The iodine atom in 4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine makes it an excellent candidate for radiolabeling studies. Radiolabeled compounds are crucial in pharmacokinetic and pharmacodynamic evaluations, as they allow researchers to track the distribution, metabolism, and excretion of drugs in vivo. Recent studies have demonstrated the utility of iodinated compounds in positron emission tomography (PET) imaging, which is a non-invasive technique used to visualize biological processes at the molecular level.

The methyl group and trifluoromethoxy group in 4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine contribute to its lipophilicity and stability. These properties are essential for optimizing the bioavailability and therapeutic efficacy of drug candidates. The trifluoromethyl group, in particular, is known for its strong electron-withdrawing effect, which can enhance the binding affinity of the compound to its target receptor. This feature is particularly valuable in the design of potent and selective inhibitors for various therapeutic targets.

In recent years, 4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been explored as a potential lead compound for the development of novel therapeutics. One notable area of research is its application in the treatment of cancer. Studies have shown that this compound can selectively inhibit key enzymes involved in cancer cell proliferation and survival. For example, it has been reported to exhibit potent inhibitory activity against tyrosine kinases, which are frequently overexpressed or mutated in various types of cancer.

Beyond cancer research, 4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also shown promise in other therapeutic areas. In neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been found to modulate specific signaling pathways that are implicated in disease progression. Its ability to cross the blood-brain barrier makes it an attractive candidate for developing drugs that target central nervous system disorders.

The synthesis of 4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and sequentially introduce the iodine, methyl, trifluoromethoxy, and trifluoromethyl groups through a series of functional group transformations. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical research.

In conclusion, 4-Iodo-5-methyl-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806171-53-8) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation and development into novel therapeutics. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.